Cas no 1269918-95-7 (5-Chloro-2-methyl-L-phenylalanine)

5-Chloro-2-methyl-L-phenylalanine is a non-natural amino acid derivative characterized by the presence of a chloro substituent at the 5-position and a methyl group at the 2-position of the phenyl ring. This chiral compound serves as a valuable building block in peptide synthesis and pharmaceutical research, where its modified aromatic side chain can enhance steric and electronic properties. The chlorine and methyl substitutions influence conformational stability and binding interactions, making it useful in structure-activity relationship studies. Its L-configuration ensures compatibility with biological systems, while the halogenated aromatic ring may improve metabolic resistance. The compound is typically employed in medicinal chemistry for probing enzyme active sites or optimizing peptide-based therapeutics.
5-Chloro-2-methyl-L-phenylalanine structure
1269918-95-7 structure
Product Name:5-Chloro-2-methyl-L-phenylalanine
CAS No:1269918-95-7
MF:C10H12ClNO2
MW:213.660781860352
CID:5746024
PubChem ID:96123413
Update Time:2025-06-07

5-Chloro-2-methyl-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

    • 1269918-95-7
    • 5-Chloro-2-methyl-L-phenylalanine
    • F79016
    • (2S)-2-AMINO-3-(5-CHLORO-2-METHYLPHENYL)PROPANOIC ACID
    • L-Phenylalanine, 5-chloro-2-methyl-
    • Inchi: 1S/C10H12ClNO2/c1-6-2-3-8(11)4-7(6)5-9(12)10(13)14/h2-4,9H,5,12H2,1H3,(H,13,14)/t9-/m0/s1
    • InChI Key: XOJPGEIIQISZFF-VIFPVBQESA-N
    • SMILES: ClC1C=CC(C)=C(C=1)C[C@@H](C(=O)O)N

Computed Properties

  • Exact Mass: 213.0556563g/mol
  • Monoisotopic Mass: 213.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.289±0.06 g/cm3(Predicted)
  • Boiling Point: 358.1±42.0 °C(Predicted)
  • pka: 2.21±0.15(Predicted)

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5-Chloro-2-methyl-L-phenylalanine Related Literature

Additional information on 5-Chloro-2-methyl-L-phenylalanine

5-Chloro-2-methyl-L-phenylalanine (CAS No. 1269918-95-7)

5-Chloro-2-methyl-L-phenylalanine is a structurally unique amino acid derivative with significant potential in the fields of pharmacology and biotechnology. This compound, identified by the CAS registry number 1269918-95-7, has garnered attention due to its distinct chemical properties and promising applications in drug development. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and biological activities in greater depth.

The molecular structure of 5-Chloro-2-methyl-L-phenylalanine is characterized by a phenyl group substituted with chlorine at the 5-position and a methyl group at the 2-position on the aromatic ring. This substitution pattern imparts unique electronic and steric properties to the molecule, which are critical for its interactions with biological systems. The L configuration of the amino acid ensures its compatibility with natural biological processes, making it a valuable tool in peptide synthesis and drug design.

Recent studies have focused on the synthesis of 5-Chloro-2-methyl-L-phenylalanine using advanced methodologies, including enzymatic catalysis and asymmetric synthesis. These approaches have not only improved the yield and purity of the compound but also opened new avenues for its large-scale production. Researchers have also investigated its stability under various conditions, revealing its resistance to degradation in physiological environments, which is a crucial factor for its potential use as a therapeutic agent.

The pharmacological properties of 5-Chloro-2-methyl-L-phenylalanine have been extensively studied in preclinical models. Experimental data suggest that this compound exhibits potent bioactivity, particularly in modulating enzyme activity and influencing cellular signaling pathways. Its ability to act as a substrate for specific enzymes makes it a promising candidate for enzyme inhibition studies and drug delivery systems.

In terms of biomedical applications, 5-Chloro-2-methyl-L-phenylalanine has shown potential in the development of peptide-based drugs and vaccines. Its unique structure allows for the creation of peptides with enhanced stability and bioavailability, which are essential attributes for therapeutic agents. Furthermore, ongoing research is exploring its role in targeted drug delivery systems, where it could serve as a carrier for delivering drugs to specific tissues or cells.

The environmental impact of 5-Chloro-2-methyl-L-phenylalanine has also been a topic of interest. Studies indicate that it degrades efficiently under aerobic conditions, reducing concerns about its persistence in the environment. This characteristic aligns with current trends toward sustainable chemistry practices and eco-friendly drug development.

In conclusion, 5-Chloro-2-methyl-L-phenylalanine (CAS No. 1269918-95-7) represents a significant advancement in amino acid derivatives with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent research findings, positions it as a valuable compound in the pursuit of innovative therapeutic solutions and biotechnological advancements.

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